Cas no 584-03-2 (1,2-Butanediol)

1,2-Butanediol (C₄H₁₀O₂) is a versatile diol with a molecular structure featuring two hydroxyl groups on adjacent carbon atoms. This compound exhibits excellent solubility in water and organic solvents, making it useful as a solvent, humectant, or intermediate in chemical synthesis. Its balanced hydrophilicity and low volatility contribute to stability in formulations, while its moderate viscosity enhances performance in industrial and cosmetic applications. 1,2-Butanediol is also employed as a precursor for polymers, plasticizers, and pharmaceuticals due to its reactivity in esterification and etherification reactions. Its low toxicity and biodegradability further support its use in environmentally sensitive applications.

1,2-Butanediol structure

Product Name:1,2-Butanediol

CAS No:584-03-2

MF:C₄H₁₀O₂

MW:90.1210017204285

MDL:MFCD00004570

CID:367607

PubChem ID:87563791

Update Time:2025-06-07

1,2-Butanediol Chemical and Physical Properties

Names and Identifiers

- 1,2-Butanediol
- 1,2-Butanediolneat
- 1.2-Butanediol
- 1,2-butylene glycol
- 1,2-DIHYDROXYBUTANE
- methylpropyldiol
- alpha-butyleneglycol
- butane-1,2-diol
- 1,2-Butanediol,isomer not specified
- MDL： MFCD00004570
- Inchi： 1S/C4H10O2/c1-2-4(6)3-5/h4-6H,2-3H2,1H3
- InChI Key： BMRWNKZVCUKKSR-UHFFFAOYSA-N
- SMILES： CCC(CO)O

Computed Properties

Exact Mass: 90.06810
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 6
Rotatable Bond Count: 2
Complexity: 28.7
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -0.2

Experimental Properties

Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u6db2\u4f53\u3002","dst":"Fluids."},{"src":"2.\u00a0\u00a0\u00a0\u00a0\u00a0\u00a0 \u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
Density: 1.006 g/mL at 25 °C(lit.)
Melting Point: -50 °C
Boiling Point: 191-192 °C/747 mmHg(lit.)
Flash Point: Fahrenheit: 199.4 ° f < br / > Celsius: 93 ° C < br / >
Refractive Index: n20/D 1.438(lit.)
PSA: 40.46000
LogP: -0.25040

1,2-Butanediol Security Information

Symbol:
Prompt：warning
Hazard Statement： H319
Warning Statement： P264-P280-P305+P351+P338+P337+P313
WGK Germany：2
Safety Instruction： S24/25
RTECS：EK0380000

1,2-Butanediol Customs Data

HS CODE：29053995

1,2-Butanediol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	18930-250ML	1,2-Butanediol	584-03-2	98.0%	250ml	¥774.93	2023-10-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	18930-1L	1,2-Butanediol	584-03-2	98.0%	1l	¥1696.71	2023-10-26
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	177652-250G	1,2-Butanediol	584-03-2		250g	¥414.01	2023-12-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B830266-500g	1,2-Butanediol	584-03-2	98%	500g	￥998.00	2022-09-02
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B0804-500g	1,2-Butanediol	584-03-2	98.0%(GC)	500g	￥695.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B0804-25g	1,2-Butanediol	584-03-2	98.0%(GC)	25g	￥165.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B089A-100g	1,2-Butanediol	584-03-2	98%	100g	￥241.0	2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B089A-25g	1,2-Butanediol	584-03-2	98%	25g	￥84.0	2022-05-30
TRC	B806965-1g	1,2-Butanediol	584-03-2		1g	$ 58.00	2023-09-08
TRC	B806965-5g	1,2-Butanediol	584-03-2		5g	$ 69.00	2023-09-08